6-Methyl-1,3-diazinan-4-one

• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol
• IUPAC Name: 6-methyl-1,3-diazinan-4-one
• InChI: InChI=1S/C5H10N2O/c1-4-2-5(8)7-3-6-4/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key: IOLSYLNEVHVDNT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NCN1

Description

Compounds with similar methyl-substituted diazine or heterocyclic cores, such as 6-methyl-1,3-diphenylpyrazolo[3,4-d]oxazin-4-one (), 6-methyl-1,4-naphthoquinone (), and 6-methyl-1,2,3-oxathiazin-4-one derivatives (), highlight the significance of methyl group positioning and heteroatom arrangement in modulating chemical reactivity, biological activity, and industrial applications. This article synthesizes comparative data from diverse sources to contextualize 6-Methyl-1,3-diazinan-4-one within its chemical family.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Methyl-1,3-diazinan-4-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of methylamine with a suitable diketone, followed by cyclization to form the diazinane ring .

Industrial Production Methods: Industrial production of 6-Methyl-1,3-diazinan-4-one often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of catalysts and specific temperature and pressure conditions to facilitate the cyclization process .

Chemical Reactions Analysis

Types of Reactions: 6-Methyl-1,3-diazinan-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: Substitution reactions can occur at the nitrogen or carbon atoms within the ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Halogenating agents and other electrophiles are used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

6-Methyl-1,3-diazinan-4-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing into its potential therapeutic applications, including as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Methyl-1,3-diazinan-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, influencing biochemical pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

6-Methyl-1,3-diphenylpyrazolo[3,4-d]oxazin-4-one

• Core Structure : Pyrazolo-oxazine fused ring system with methyl at position 6 and phenyl groups at positions 1 and 3.
• Contrast with Diazinan-4-one : The pyrazolo-oxazine core introduces additional nitrogen and oxygen atoms, enhancing π-π stacking and hydrogen-bonding capabilities compared to the simpler diazinan ring.

Emodin (6-Methyl-1,3,8-trihydroxyanthraquinone)

• Core Structure: Anthraquinone backbone with hydroxyl and methyl substituents.
• Key Properties: Exhibits anti-inflammatory, antiviral, and antioxidant activities due to its redox-active quinone moiety and hydroxyl groups .
• Contrast: Unlike the diazinan-4-one structure, Emodin’s planar anthraquinone system enables intercalation with biological macromolecules (e.g., DNA or enzymes), a feature absent in non-aromatic diazinanes.

6-Methyl-1,4-naphthoquinone

• Core Structure: Naphthoquinone with methyl at position 4.
• Key Properties: Found in cyphophthalmid mites; involved in chemotaxonomic differentiation. The 1,4-quinone arrangement facilitates electron transfer, critical in biological redox reactions .

Triazine Derivatives (e.g., 3-(Allylsulfanyl)-6-methyl-1,2,4-triazine-5-ol)

• Core Structure : 1,2,4-Triazine with methyl at position 6 and sulfanyl substituents.
• Key Properties : Demonstrated antimicrobial effects against Klebsiella pneumoniae; structural modifications (e.g., hydroxyl to amine substitution) significantly alter bioactivity .

Acesulfame-K (6-Methyl-1,2,3-oxathiazin-4-one-2,2-dioxide)

• Core Structure: Oxathiazinone ring with methyl at position 6.
• Key Properties: Non-caloric sweetener; sulfonyl and dioxide groups confer stability and high sweetness potency (~200× sucrose) .
• Contrast: The oxathiazinone’s sulfur and oxygen atoms enhance solubility in aqueous media, whereas diazinan-4-one’s nitrogen-based structure may favor different pharmacokinetic profiles.

Data Table: Comparative Analysis of Key Compounds

Compound Name	Core Structure	Key Substituents	Biological/Industrial Role	Key Reference
6-Methyl-1,3-diphenylpyrazolo[3,4-d]oxazin-4-one	Pyrazolo-oxazine	Phenyl, methyl	Pharmacological potential
Emodin	Anthraquinone	Hydroxyl, methyl	Anti-inflammatory, antiviral
6-Methyl-1,4-naphthoquinone	Naphthoquinone	Methyl	Chemotaxonomic marker in mites
3-(Allylsulfanyl)-6-methyl-1,2,4-triazine-5-ol	1,2,4-Triazine	Allylsulfanyl, methyl	Antimicrobial
Acesulfame-K	Oxathiazinone	Methyl, sulfonyl dioxide	Artificial sweetener

Research Findings and Implications

• Structural Flexibility: Methyl group positioning (e.g., 6-methyl in naphthoquinones vs. triazines) dictates electronic effects and steric interactions, influencing bioactivity and stability .
• Biological Activity: Nitrogen-rich cores (e.g., triazines, diazinanes) show promise in antimicrobial applications, whereas oxygen/sulfur-containing systems (e.g., oxathiazinones) excel in industrial roles like sweetening .
• Synthetic Accessibility : Diazinan-4-one derivatives may benefit from established synthetic routes for analogous compounds, such as cyclization and nucleophilic substitution (see for benzodithiazine synthesis methodologies).